Cas no 1005072-59-2 (N-(6-ethylbicyclo[2.2.1]hept-2-yl)acetamide)

• Product name: N-(6-ethylbicyclo[2.2.1]hept-2-yl)acetamide
• CAS No: 1005072-59-2
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 1126896

N-(6-ethylbicyclo[2.2.1]hept-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-ethylbicyclo[2.2.1]hept-2-yl)acetamide
• Acetamide, N-(6-ethylbicyclo[2.2.1]hept-2-yl)-
• N-(5-ethyl-3-bicyclo[2.2.1]heptanyl)acetamide

• Inchi： 1S/C11H19NO/c1-3-9-4-8-5-10(9)11(6-8)12-7(2)13/h8-11H,3-6H2,1-2H3,(H,12,13)
• InChI Key： DUPBBXMGYXAPCU-UHFFFAOYSA-N
• SMILES： C(NC1CC2CC1C(CC)C2)(=O)C

Computed Properties

• Exact Mass: 181.146664g/mol
• Monoisotopic Mass: 181.146664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 181.27g/mol
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 329.5±9.0 °C(Predicted)
• pka: 16.21±0.40(Predicted)